Cas no 851980-49-9 (N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide)

• Product Name: N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide
• CAS No: 851980-49-9
• MF: C₂₂H₂₆N₄O₄S₂
• MW: 474.596242427826
• CID: 6347843
• PubChem ID: 16814078
• Update Time: 2025-07-10

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide
• F0642-3334
• 851980-49-9
• AKOS024590770
• N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide
• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzohydrazide
• AB00670737-01

• Inchi： 1S/C22H26N4O4S2/c1-13-5-10-19-20(16(13)4)23-22(31-19)25-24-21(27)17-6-8-18(9-7-17)32(28,29)26-11-14(2)30-15(3)12-26/h5-10,14-15H,11-12H2,1-4H3,(H,23,25)(H,24,27)
• InChI Key： KOGKGNMJMNFMAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NNC2=NC3=C(C=CC(C)=C3C)S2)=O)=CC=1)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 474.13954767g/mol
• Monoisotopic Mass: 474.13954767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 137Ų

Additional information on N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide

N'-(4,5-Dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide (CAS No. 851980-49-9): An Overview

N'-(4,5-Dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide (CAS No. 851980-49-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and features a unique structural arrangement that includes a morpholine sulfonyl group and a benzohydrazide moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for various pharmaceutical applications.

The benzothiazole core is a well-known heterocyclic structure that has been extensively studied for its pharmacological properties. It is often associated with antimicrobial, antifungal, and anticancer activities. The presence of the morpholine sulfonyl group in the structure of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide further enhances its biological profile by introducing additional functional groups that can interact with various biological targets. The benzohydrazide moiety is another key feature of this compound, known for its ability to form hydrogen bonds and participate in various chemical reactions.

Recent research has focused on the potential of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported that the compound can inhibit the activity of protein kinases such as AKT and ERK, which are crucial for cancer cell growth and survival.

In addition to its anticancer properties, N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide has also shown promise in the treatment of inflammatory diseases. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-kB and MAPK.

The pharmacokinetic properties of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide have also been investigated. Preliminary studies indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide in clinical settings. Preclinical studies are currently underway to evaluate its toxicity profile and optimize its formulation for human use. Additionally, efforts are being made to identify potential drug-drug interactions and explore combination therapies that could enhance its therapeutic benefits.

In conclusion, N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzohydrazide (CAS No. 851980-49-9) represents a promising lead compound in the development of novel therapeutic agents for cancer and inflammatory diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry.